Cas no 139297-84-0 (2-Propanone, 1-chloro-3-(4-fluoro-2-methylphenyl)-)

• Product Name: 2-Propanone, 1-chloro-3-(4-fluoro-2-methylphenyl)-
• CAS No: 139297-84-0
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 1265398
• PubChem ID: 85629334
• Update Time: 2025-07-08

2-Propanone, 1-chloro-3-(4-fluoro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-chloro-3-(4-fluoro-2-methylphenyl)-
• 139297-84-0
• 1-chloro-3-(4-fluoro-2-methylphenyl)propan-2-one

• Inchi： 1S/C10H10ClFO/c1-7-4-9(12)3-2-8(7)5-10(13)6-11/h2-4H,5-6H2,1H3
• InChI Key： QPYIIVODDHUSES-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=CC=1C)F)=O

Computed Properties

• Exact Mass: 200.0405
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-Propanone, 1-chloro-3-(4-fluoro-2-methylphenyl)-

Compound CAS No. 139297-84-0: 2-Propanone, 1-chloro-3-(4-fluoro-2-methylphenyl)-

Compound CAS No. 139297-84-0, also known as 2-Propanone, 1-chloro-3-(4-fluoro-2-methylphenyl)-, is a highly specialized organic compound with a unique structure and versatile applications in various fields of chemistry. This compound belongs to the class of ketones and features a chlorinated aromatic ring system, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its potential in drug design and material science due to its ability to form stable complexes and exhibit unique electronic properties.

The molecular structure of CAS No. 139297-84-0 consists of a central ketone group (C=O) attached to a chlorinated aromatic ring, specifically at the 1-chloro position, with a fluorine substituent at the para position and a methyl group at the ortho position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity in various chemical reactions. Researchers have recently explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most significant advancements involving CAS No. 139297-84-0 is its application in green chemistry processes. Scientists have developed novel catalytic methods to synthesize this compound using renewable resources, reducing its environmental footprint while maintaining high yields. These methods include enzymatic catalysis and microwave-assisted synthesis, which not only enhance efficiency but also minimize waste generation.

In terms of physical properties, CAS No. 139297-84-0 exhibits a high melting point and moderate solubility in organic solvents, making it suitable for use in both solution-phase and solid-state reactions. Its thermal stability has been extensively studied, with recent findings indicating that it can withstand elevated temperatures without significant degradation, which is advantageous for industrial-scale production.

The synthesis of CAS No. 139297-84-0 typically involves multi-step processes that combine Friedel-Crafts alkylation with subsequent oxidation steps to introduce the ketone functionality. Recent innovations have focused on optimizing these steps by employing more efficient catalysts and reducing reaction times. For instance, the use of palladium-catalyzed coupling reactions has enabled the construction of the aromatic ring system with unprecedented precision.

From an application perspective, CAS No. 139297-84-0 has found niche uses in specialty polymers and advanced materials. Its ability to act as a crosslinking agent in polymer networks has led to the development of high-performance composites with improved mechanical and thermal properties. Additionally, it has been utilized in the formulation of electronic materials, where its electronic characteristics contribute to enhanced conductivity and stability.

In conclusion, CAS No. 139297-84-0 (2-Propanone, 1-chloro-3-(4-fluoro-2-methylphenyl)-) is a compound that continues to captivate researchers due to its unique structure and diverse applications. With ongoing advancements in synthetic methodologies and an increasing focus on sustainability, this compound is poised to play an even more significant role in future chemical innovations.